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Compound of Interest

(1,4-Dimethylipiperazin-2-
Compound Name:
yl)methanol

Cat. No.: B083711

An In-depth Technical Guide to the Safety and Handling of (1,4-Dimethylpiperazin-2-
yl)methanol

Disclaimer: Information regarding (1,4-Dimethylpiperazin-2-yl)methanol is limited. This guide
supplements available data with information from structurally similar compounds, namely 1,4-
Dimethylpiperazine and various (piperazin-2-yl)ymethanol derivatives, to provide a
comprehensive safety and handling framework. All procedures should be conducted with a
thorough risk assessment for the specific experimental conditions.

Introduction

(1,4-Dimethylpiperazin-2-yl)methanol, with CAS number 14675-44-6, is a substituted
piperazine derivative.[1][2][3][4] Its structure, featuring a piperazine ring with methyl and
hydroxymethyl functional groups, makes it a valuable building block in chemical synthesis.[5]
Specifically, it serves as a crucial organic intermediate in the development of novel materials
and pharmaceutical compounds.[5] Given its intended use in research and development
settings, a thorough understanding of its safety profile and handling requirements is paramount
for the protection of laboratory personnel.[1]

Hazard Identification and Classification

While a detailed hazard profile for (1,4-Dimethylpiperazin-2-yl)methanol is not extensively
documented, the available safety data sheet and analysis of its structural analogs indicate
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several potential hazards.[1] The primary hazards are associated with its piperazine core and
N-methyl and alcohol functional groups.

Based on analogous compounds like 1,4-Dimethylpiperazine, this compound should be treated

as potentially flammable, corrosive, and harmful if swallowed.[6][7][8][9]

Table 1: Hazard Classification of (1,4-Dimethylpiperazin-2-yl)methanol and Related

Compounds

Hazard Statement

(1,4-
Dimethylpiperazin-
2-yl)methanol
(Presumed)

1,4-
Dimethylpiperazine

(Piperazin-2-
yl)methanol
Derivatives
(General)

Flammability

Flammable liquid and

vapor

H225: Highly
flammable liquid and
vapor[6][8][9]

Generally combustible

solids or liquids[10]

Acute Toxicity (Oral)

Harmful if swallowed

H302: Harmful if
swallowed[6][8][9]

H302: Harmful if

swallowed[10]

Skin

Corrosion/Irritation

Causes severe skin
burns and eye

damage

H314: Causes severe
skin burns and eye
damage|[6][8][9]

H315: Causes skin
irritation

Serious Eye

Damage/Irritation

Causes serious eye

damage

H314: Causes severe
skin burns and eye
damage[6][38][9]

H318: Causes serious

eye damage

Skin Sensitization

May cause an allergic
skin reaction

H317: May cause an
allergic skin

reaction[6]

May cause an allergic
skin reaction

Respiratory Irritation

May cause respiratory
irritation

May cause respiratory

irritation[7]

H335: May cause

respiratory irritation

Physical and Chemical Properties
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Quantitative physical and chemical data for (1,4-Dimethylpiperazin-2-yl)methanol are not
readily available. The table below includes data for the compound where available and for its
parent structure, 1,4-dimethylpiperazine, to provide an estimate of its properties.

Table 2: Physical and Chemical Properties

(1,4-Dimethylpiperazin-2-

Property yl)methanol 1,4-Dimethylpiperazine
Molecular Formula C7H16N20J3] C6H14N2[8][11]
Molecular Weight 144.22 g/mol [3] 114.19 g/mol [8][9]
Appearance Not specified (likely a liquid) Clear liquid[11]

Boiling Point Not specified 131-133 °CJ[8][11]

Density Not specified 0.844 g/mL at 25 °CJ[8]
Flash Point Not specified 20-21 °C[8][11]

CAS Number 14675-44-6[1][2][3] 106-58-1[6][7][8]

Handling, Storage, and Disposal

4.1 Safe Handling
o Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood.[1][7]

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab
coat, chemical-resistant gloves (e.g., nitrile), and tight-sealing safety goggles.[1][7] A face
shield may be necessary for splash protection.[7]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[6]
[7]1[12] Use non-sparking, explosion-proof tools and equipment.[1][7][12]

« Static Discharge: Ground and bond containers and receiving equipment to prevent static
discharges, which can ignite flammable vapors.[6][7]
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» General Hygiene: Avoid contact with skin and eyes.[1] Do not breathe mist, vapors, or spray.
[7] Wash hands thoroughly after handling.[6] Do not eat, drink, or smoke in the work area.[6]

4.2 Storage

» Conditions: Store in a cool, dry, and well-ventilated place away from incompatible materials.
[61[71[12]

o Containers: Keep containers tightly closed to prevent moisture absorption and leakage.[6][7]
[12] Store in the original container in an approved flame-proof area.[6]

e Incompatible Materials: Avoid storage with strong oxidizing agents and strong acids.[7][12]
4.3 Disposal

o Procedure: Dispose of waste material in accordance with local, state, and federal
regulations. Adhered or collected material should be promptly disposed of.[1]

o Containers: Empty containers may retain explosive vapors and should be handled with care.
[6] Do not cut, drill, grind, or weld on or near containers.[6]

First Aid and Emergency Procedures

Table 3: First Aid Measures
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Exposure Route Procedure

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, also under the eyelids.

Seek immediate medical attention.[7][11]

Immediately remove all contaminated clothing.
) Flush skin with plenty of water for at least 15
Skin Contact ) . . . .
minutes. Seek immediate medical attention.[6]

[71011]

Remove victim to fresh air and keep at rest in a
comfortable position for breathing. If not

Inhalation breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek immediate medical
attention.[6][7][11]

Do NOT induce vomiting. Rinse mouth. Never
) give anything by mouth to an unconscious
Ingestion i i i i
person. Seek immediate medical attention.[7]

[12]

Fire-Fighting Measures:

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), or alcohol-resistant
foam.[11]

e Hazards: Vapors may form explosive mixtures with air and can travel to a source of ignition
and flash back.[7] Containers may explode when heated.[7] Thermal decomposition can
release irritating gases and vapors, including nitrogen oxides (NOx) and carbon monoxide
(CO).[7]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[7]

Experimental Protocols

6.1 General Workflow for Handling a Novel Chemical
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The following diagram illustrates a standard workflow for safely handling a new chemical
compound like (1,4-Dimethylpiperazin-2-yl)methanol in a research setting.

General Workflow for Handling a Novel Chemical Compound

Receipt & Initial Inspection

Check for damage

A4

Log into Chemical Inventory

Link SDS
Y

Review Safety Data Sheet (SDS)

dentify hazards
Y

Conduct Risk Assessment

%efine controls

Prepare Work Area & PPE

Transfer to Fume Hood

se appropriate
equipment

Perform Experiment

Poft-reaction

Decontaminate & Clean Up For future use

Byproducts & contaminated items

Segregate & Label Waste Store Compound Properly

ollow institutional
protocol

Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for safe chemical handling from receipt to disposal.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b083711?utm_src=pdf-body
https://www.benchchem.com/product/b083711?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

6.2 Hypothetical Synthesis Protocol

A specific synthesis for (1,4-Dimethylpiperazin-2-yl)methanol is not publicly detailed.
However, a plausible route could be adapted from related piperazine alkylations. A general,
hypothetical protocol is provided below for illustrative purposes only. This is not a validated
procedure.

Reaction Setup: In a fume hood, equip a round-bottom flask with a magnetic stirrer, dropping
funnel, and a nitrogen inlet.

o Starting Material: Dissolve piperazine-2-ylmethanol in a suitable solvent (e.g., methanol).

» Reaction: Cool the solution in an ice bath. Add an aqueous solution of formaldehyde
dropwise, followed by formic acid (Eschweiler-Clarke reaction conditions) to achieve N-
methylation.

o Workup: After the reaction is complete (monitored by TLC or LC-MS), neutralize the mixture
carefully with a base (e.g., sodium bicarbonate).

o Extraction: Extract the product into an organic solvent (e.g., dichloromethane).

 Purification: Dry the organic layer, concentrate it under reduced pressure, and purify the
crude product using column chromatography or distillation.

e Characterization: Confirm the structure and purity of the final product using analytical
techniques such as NMR and mass spectrometry.

Potential Biological Activity and Signaling Pathways

Piperazine derivatives are common scaffolds in drug discovery. While the specific biological
targets of (1,4-Dimethylpiperazin-2-yl)methanol are not documented, related structures have
shown activity in various pathways. For instance, novel ferrostatin-1 (Fer-1) derivatives
incorporating a 1,4-diformyl-piperazine structure have been synthesized as potent inhibitors of
ferroptosis.[13]

Ferroptosis is a form of regulated cell death characterized by iron-dependent lipid peroxidation.
The glutathione peroxidase 4 (GPX4) enzyme is a key regulator of this process. The diagram
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below illustrates this pathway and the potential role of a piperazine-based inhibitor.

Ferroptosis Signaling Pathway and Inhibition

Piperazine-Based
P X4 e Ferroptosis Inhibitor
(e.g., Compound 24)

]
1
Produces Co-factor Inhibits ’llnhibits

ell Merlﬁbrane

l

Oxidized Glutathione
(GSSG)

Glutathione Lipid Peroxidation
(GSH) (Lipid ROS)

Ferroptosis
(Cell Death)

Click to download full resolution via product page
Caption: Inhibition of ferroptosis by targeting lipid peroxidation.

In this pathway, the piperazine derivative acts to reduce intracellular reactive oxygen species
(ROS), thereby preventing the lipid peroxidation that leads to cell death.[13] This highlights a
potential area of investigation for (1,4-Dimethylpiperazin-2-yl)methanol in diseases
associated with ferroptosis, such as cardiovascular diseases.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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